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Compound of Interest

Compound Name: 1,5-Naphthalenediamine

Cat. No.: B122787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,5-Naphthalenediamine, a key

chemical intermediate. It covers its fundamental identifiers, physicochemical properties,

synthesis and purification protocols, and its applications, with a particular focus on its relevance

to the chemical and pharmaceutical industries.

Core Identifiers and Chemical Properties
1,5-Naphthalenediamine, also known as 1,5-diaminonaphthalene, is a primary aromatic

amine with the chemical formula C₁₀H₁₀N₂.[1][2][3] It is a colorless to light purple crystalline

powder that tends to darken when exposed to air due to oxidation.[2][4] This compound is

soluble in organic solvents such as ethanol, ether, and chloroform but has limited solubility in

water.[1][2][3]

Table 1: Chemical Identifiers for 1,5-Naphthalenediamine
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Identifier Type Value

CAS Number 2243-62-1[2][4]

IUPAC Name Naphthalene-1,5-diamine[2]

EC Number 218-817-8[2]

UNII 13PD3J52LK[2]

Synonyms
1,5-Diaminonaphthalene, 1,5-

Naphthylenediamine, 1,5-DAN[2]

InChI
InChI=1S/C10H10N2/c11-9-5-1-3-7-8(9)4-2-6-

10(7)12/h1-6H,11-12H2[2]

InChIKey KQSABULTKYLFEV-UHFFFAOYSA-N[2]

SMILES C1=CC2=C(C=CC=C2N)C(=C1)N[2]

Table 2: Physicochemical Properties of 1,5-
Naphthalenediamine

Property Value

Molecular Formula C₁₀H₁₀N₂[1][2]

Molecular Weight 158.20 g/mol [2]

Appearance Colorless to light purple crystalline powder[2][4]

Melting Point 185-187 °C[4]

Boiling Point Sublimes

Density 1.4 g/cm³[4]

Water Solubility <0.1 g/100 mL at 20.5 °C

Solubility in Organic Solvents Soluble in ethanol, ether, chloroform[1][3]

pKa 4.44 (conjugate acid)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://pubmed.ncbi.nlm.nih.gov/25044901/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.benchchem.com/product/b122787?utm_src=pdf-body
https://www.benchchem.com/product/b122787?utm_src=pdf-body
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081203/patents/EP1295864NWB1/document.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d21200
https://pubmed.ncbi.nlm.nih.gov/25044901/
https://pubmed.ncbi.nlm.nih.gov/25044901/
https://pubmed.ncbi.nlm.nih.gov/25044901/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20081203/patents/EP1295864NWB1/document.html
https://pubchem.ncbi.nlm.nih.gov/compound/16720
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Purification
The synthesis of 1,5-Naphthalenediamine can be achieved through several routes, with the

most common being the reduction of 1,5-dinitronaphthalene. An alternative patented method

involves a multi-step process starting from naphthalene.

Experimental Protocol: Synthesis via Reduction of 1,5-
Dinitronaphthalene
A common industrial method for the synthesis of 1,5-Naphthalenediamine is the reduction of

1,5-dinitronaphthalene. This dinitro compound is typically produced by the nitration of

naphthalene, which often results in a mixture of 1,5- and 1,8-dinitronaphthalene isomers that

need to be separated. The reduction of the nitro groups to amino groups can be carried out

using various reducing agents, such as iron in an acidic medium or catalytic hydrogenation.

A patented method describes the catalytic hydrogenation of a mixture of 1,5-dinitronaphthalene

and 1,8-dinitronaphthalene. The process involves dissolving the dinitronaphthalene mixture in

an organic solvent, adding a Pd/C catalyst, and then introducing hydrogen gas to facilitate the

reduction to the corresponding diaminonaphthalenes.[5]

Experimental Protocol: Purification by Sublimation
Crude 1,5-Naphthalenediamine can be purified to remove impurities, such as 1-amino-5-

hydroxynaphthalene. A patented method describes a purification process involving sublimation

under reduced pressure in the presence of a basic inorganic compound, such as sodium

hydroxide.[6]

Procedure:

142.5 g of crude, dry 1,5-diaminonaphthalene containing 1% by weight of purple impurities is

mixed with 7.5 g of sodium hydroxide and 100 ml of water.[6]

The mixture is dried in a vacuum at 75 °C.[6]

The dried mixture is then sublimed under vacuum at 220 °C and 0.6 mbar.[6]
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This process yields 95% of the starting product as purified 1,5-diaminonaphthalene, in which

the purple impurity is no longer detectable by thin-layer chromatography.[6]

Workflow for Synthesis and Purification of 1,5-Naphthalenediamine
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Click to download full resolution via product page

Synthesis and Purification Workflow

Applications in Industry and Research
The primary industrial application of 1,5-Naphthalenediamine is as a monomer in the

synthesis of high-performance polymers. It is a key precursor to 1,5-naphthalene diisocyanate

(NDI), which is used in the production of specialty polyurethane elastomers. These

polyurethanes exhibit excellent mechanical properties and are used in demanding applications.

In a research context, 1,5-Naphthalenediamine serves as a versatile building block for the

synthesis of various organic compounds. Its two amino groups can be functionalized to create

a wide range of derivatives with potential applications in materials science and medicinal

chemistry. For instance, it is used in the synthesis of naphthalimides, a class of compounds

investigated for their pharmacological activities, including anticancer and antimicrobial

properties.
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Applications of 1,5-Naphthalenediamine

Biological Activity and Relevance to Drug
Development
While 1,5-Naphthalenediamine is primarily an industrial chemical, its biological properties

have been investigated to some extent. It has been classified as a suspected carcinogen and

has shown mutagenic effects in the Salmonella typhimurium assay. Studies have also indicated

that it possesses both antioxidant and pro-oxidant properties.

For drug development professionals, 1,5-Naphthalenediamine is more relevant as a structural

motif or a starting material for the synthesis of pharmacologically active molecules rather than a

therapeutic agent itself. The naphthalene core is present in numerous approved drugs and

investigational compounds. The diamino-functionality provides convenient handles for chemical

modification to explore structure-activity relationships. There is currently no evidence to

suggest that 1,5-Naphthalenediamine plays a direct role in specific cellular signaling pathways

as a signaling molecule. Its biological effects are primarily considered from a toxicological

perspective.

Safety and Handling
1,5-Naphthalenediamine is a hazardous substance and should be handled with appropriate

safety precautions. It is suspected of causing cancer and is toxic to aquatic life with long-lasting

effects. When handling this compound, personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or

a fume hood to avoid inhalation of dust.

Table 3: GHS Hazard Information
Hazard Class Hazard Statement

Carcinogenicity H351: Suspected of causing cancer

Hazardous to the aquatic environment, acute

hazard
H400: Very toxic to aquatic life

Hazardous to the aquatic environment, long-

term hazard

H410: Very toxic to aquatic life with long lasting

effects
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In case of exposure, immediate medical attention is advised. Skin contact should be addressed

by washing the affected area thoroughly with soap and water. If inhaled, the individual should

be moved to fresh air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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